Cas no 7499-06-1 (5-Chloro-2-methylbenzoic acid)
5-Chloro-2-methylbenzoic acid is a substituted benzoic acid derivative featuring a chloro group at the 5-position and a methyl group at the 2-position of the aromatic ring. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct substitution pattern enhances reactivity in electrophilic and nucleophilic transformations, making it valuable for constructing complex molecular frameworks. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups allows for fine-tuning in synthetic applications. It is typically supplied as a high-purity crystalline solid, ensuring consistent performance in research and industrial processes.

5-Chloro-2-methylbenzoic acid structure
Product name:5-Chloro-2-methylbenzoic acid
5-Chloro-2-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 5-Chloro-2-methylbenzoic acid
- 2-Methyl -5-Chlorobenzoic acid
- 3-CHLORO-6-METHYLBENZOIC ACID
- 5-CHLORO-O-TOLUIC ACID
- RARECHEM AL BO 0471
- 5-Chloro-2-methylbenzoic
- 5-Chlor-2-methyl-benzoesaeure
- 5-chloro-2-methyl-benzoic acid
- 5-Chlor-o-toluylsaeure
- 2-methyl-5-chlorobenzoic acid
- Benzoic acid, 5-chloro-2-methyl-
- 5-chloro-2-methyl benzoic acid
- 5-Chloro-2-methylbenzoicacid
- o-Toluic acid, 5-chloro-
- NSC407520
- PubChem4578
- KSC173Q5R
- Jsp000049
- 5-Chloro-2-methylbenzoic acid,
- 5-chloro-2 -methylbenzoic acid
- CSAPESWNZ
- 5-chloranyl-2-methyl-benzoic acid
- EBD51657
-
- MDL: MFCD00045842
- Inchi: 1S/C8H7ClO2/c1-5-2-3-6(9)4-7(5)8(10)11/h2-4H,1H3,(H,10,11)
- InChI Key: CSAPESWNZDOAFU-UHFFFAOYSA-N
- SMILES: ClC1C([H])=C([H])C(C([H])([H])[H])=C(C(=O)O[H])C=1[H]
Computed Properties
- Exact Mass: 170.01300
- Monoisotopic Mass: 170.013
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: White or light yellow powder
- Density: 1.31
- Melting Point: 171.0 to 175.0 deg-C
- Boiling Point: 293.5 °C at 760 mmHg
- Flash Point: 131.3℃
- Refractive Index: 1.573
- PSA: 37.30000
- LogP: 2.34660
5-Chloro-2-methylbenzoic acid Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Danger
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-37/38-41
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:Store at room temperature
- Risk Phrases:R36/37/38
5-Chloro-2-methylbenzoic acid Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
5-Chloro-2-methylbenzoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC0620-250G |
5-chloro-2-methylbenzoic acid |
7499-06-1 | 97% | 250g |
¥ 580.00 | 2023-04-03 | |
eNovation Chemicals LLC | D403854-500g |
5-Chloro-2-methylbenzoic acid |
7499-06-1 | 97% | 500g |
$500 | 2024-06-05 | |
Enamine | EN300-116580-100.0g |
5-chloro-2-methylbenzoic acid |
7499-06-1 | 95% | 100g |
$138.0 | 2023-05-03 | |
eNovation Chemicals LLC | D403854-1kg |
5-Chloro-2-methylbenzoic acid |
7499-06-1 | 97% | 1kg |
$900 | 2024-06-05 | |
eNovation Chemicals LLC | D518639-1g |
5-Chloro-2-Methyl benzoic acid |
7499-06-1 | 97% | 1g |
$200 | 2024-05-24 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C831249-100g |
5-Chloro-2-methylbenzoic acid |
7499-06-1 | 98% | 100g |
521.00 | 2021-05-17 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153823-5G |
5-Chloro-2-methylbenzoic acid |
7499-06-1 | ≥98.0% | 5g |
¥35.90 | 2023-09-03 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-KG895-25g |
5-Chloro-2-methylbenzoic acid |
7499-06-1 | 98% | 25g |
247.0CNY | 2021-08-06 | |
Matrix Scientific | 002169-25g |
5-Chloro-2-methylbenzoic acid, 98% |
7499-06-1 | 98% | 25g |
$34.00 | 2023-09-11 | |
Chemenu | CM157518-500g |
5-Chloro-2-methylbenzoic acid |
7499-06-1 | 97% | 500g |
$288 | 2022-12-31 |
5-Chloro-2-methylbenzoic acid Related Literature
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Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
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Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
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Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
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George K. Larsen,Yiping Zhao Nanoscale, 2013,5, 10853-10857
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:7499-06-1)5-Chloro-2-methylbenzoic acid

Purity:99%/99%
Quantity:500g/1kg
Price ($):176.0/350.0
Suzhou Senfeida Chemical Co., Ltd
(CAS:7499-06-1)5-Chloro-2-methylbenzoic acid

Purity:99.9%
Quantity:200kg
Price ($):Inquiry